Cas no 78834-75-0 (Ethyl 7-chloro-2-oxoheptanoate)

Ethyl 7-chloro-2-oxoheptanoate structure
78834-75-0 structure
Product Name:Ethyl 7-chloro-2-oxoheptanoate
CAS No:78834-75-0
MF:C9H15ClO3
MW:206.666602373123
MDL:MFCD07698675
CID:60035
PubChem ID:87561457
Update Time:2024-10-27

Ethyl 7-chloro-2-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 7-chloro-2-oxoheptanoate
    • ECO
    • 7-Chloro-2-oxoheptanoic Acid Ethyl Ester
    • Ethyl7-chloro-2-oxohepanoate
    • Heptanoic acid, 7-chloro-2-oxo-, ethyl ester
    • DSSTox_CID_31622
    • DSSTox_RID_97506
    • DSSTox_GSID_57833
    • KSC495A9R
    • ethyl 7-chloro-2-oxo heptanoate
    • ethyl 7-chloro-2-oxo-heptanoate
    • YJJLIIMRHGRCFM-UHFFFAOYSA-N
    • BCP13706
    • Tox21_113807
    • TRA0075721
    • VZ32
    • EINECS 278-992-1
    • 78834-75-0
    • AKOS015850587
    • A22406
    • SCHEMBL183581
    • AC2328
    • SY036348
    • MFCD07698675
    • Ethyl7-chloro-2-oxoheptanoate
    • DTXSID0057833
    • DTXCID1031622
    • FT-0641696
    • Q-201083
    • NCGC00253683-01
    • Ethyl 7-Chloro-2-Otoheptanoate
    • SB67322
    • E0827
    • SR-01000944899
    • AC-8476
    • NS00038008
    • DS-17736
    • CS-W015296
    • CAS-78834-75-0
    • SR-01000944899-1
    • 7-?Chloro-?2-?oxo-?heptanoic Acid Ethyl Ester
    • DB-056338
    • MDL： MFCD07698675
    • Inchi： 1S/C9H15ClO3/c1-2-13-9(12)8(11)6-4-3-5-7-10/h2-7H2,1H3
    • InChI Key： YJJLIIMRHGRCFM-UHFFFAOYSA-N
    • SMILES： O=C(C(CCCCCCl)=O)OCC

Computed Properties

  • Exact Mass: 206.07100
  • Monoisotopic Mass: 206.071
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 43.4
  • Surface Charge: 0
  • Tautomer Count: 2

Experimental Properties

  • Color/Form: Light green or light yellow, transparent liquid
  • Density: 1.105(lit.)
  • Boiling Point: 281.2°C at 760 mmHg
  • Flash Point: 111.3 °C
  • Refractive Index: 1.4510 to 1.4560
  • PSA: 43.37000
  • LogP: 1.91780
  • Sensitiveness: Sensitive to heat and air

Ethyl 7-chloro-2-oxoheptanoate Security Information

Ethyl 7-chloro-2-oxoheptanoate Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Ethyl 7-chloro-2-oxoheptanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
200962-5g
Ethyl 7-chloro-2-oxoheptanoate
 78834-75-0 95%
5g
 ￡14.00 2022-03-01
Fluorochem
200962-10g
Ethyl 7-chloro-2-oxoheptanoate
 78834-75-0 95%
10g
 ￡22.00 2022-03-01
Fluorochem
200962-25g
Ethyl 7-chloro-2-oxoheptanoate
 78834-75-0 95%
25g
 ￡37.00 2022-03-01
TRC
E901785-1g
Ethyl 7-Chloro-2-oxoheptanoate
 78834-75-0
1g
 $ 75.00 2023-09-07
TRC
E901785-5g
Ethyl 7-Chloro-2-oxoheptanoate
 78834-75-0
5g
 $ 98.00 2023-09-07
TRC
E901785-10g
Ethyl 7-Chloro-2-oxoheptanoate
 78834-75-0
10g
 $ 121.00 2023-09-07
TRC
E901785-25g
Ethyl 7-Chloro-2-oxoheptanoate
 78834-75-0
25g
 $224.00 2023-05-18
TRC
E901785-50g
Ethyl 7-Chloro-2-oxoheptanoate
 78834-75-0
50g
 $397.00 2023-05-18
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R023376-25g
Ethyl 7-chloro-2-oxoheptanoate
 78834-75-0 97%
25g
 ￥89 2024-05-21
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R023376-5g
Ethyl 7-chloro-2-oxoheptanoate
 78834-75-0 97%
5g
 ￥24 2024-05-21

Ethyl 7-chloro-2-oxoheptanoate Production Method

Production Method 1

1365269-21-1 1365269-21-1
78834-75-0 78834-75-0
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Cupric nitrate Solvents: Acetonitrile ;  15 h, 25 °C
Reference
Synthesis of ethyl 7-chloro-2-oxoheptanoate
Li, Jun-zhang; Wang, Jia-xi; Liu, Shou-xin, Jingxi Huagong, 2012, 29(11), 1084-1087

Production Method 2

54512-75-3 54512-75-3
20462-00-4 20462-00-4
78834-75-0 78834-75-0
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  < -5 °C; < 0 °C; 1 h, < 0 °C; overnight, rt
1.2 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ,  Water ;  cooled; < 20 °C; 30 min, 15 °C
Reference
Synthesis of ethyl 7-chloro-2-oxoheptanoate
Zhou, Wu-tian; Shi, Xiao-hua; Chen, Xin-zhi, Jingxi Yu Zhuanyong Huaxuepin, 2006, 14(1), 15-16

Production Method 3

54512-75-3 54512-75-3
78834-75-0 78834-75-0
Reaction Conditions
1.1 Reagents: Methyl bromide ,  Magnesium Solvents: Diethyl ether ;  rt
1.2 Solvents: Diethyl ether ;  reflux; heated
1.3 Solvents: Diethyl ether ;  rt → -15 °C; < -10 °C; 0.5 h, < -10 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ;  < 0 °C
Reference
Synthesis of 7-chloro-2-(oxo)heptanoic acid from Grignard reagent and oxalate
Shi, Xiaohua; Chen, Xinzhi, Zhejiang Daxue Xuebao, 2006, 33(2), 209-210

Production Method 4

136879-36-2 136879-36-2
78834-75-0 78834-75-0
Reaction Conditions
1.1 Reagents: Formaldehyde ,  Nitrosylsulfuric acid Solvents: Water
Reference
Development And Validation Of GC-MS Method For The Trace Level Determination Of Structurally Alert Alkyl Halide Impurities In Cilastatin Sodium Drug Substance
Raja, K. Durga; Ramana, V. Saradhi Venkata; Babu, K. Raghu; Babu, B. Kishore; Kumar, Vundavilli Jagadeesh; et al, International Journal of Pharmaceutical Sciences and Research, 2020, 11(10), 5017-5026

Ethyl 7-chloro-2-oxoheptanoate Raw materials

Ethyl 7-chloro-2-oxoheptanoate Preparation Products

Ethyl 7-chloro-2-oxoheptanoate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:78834-75-0)西司他汀中间体
Order Number:LE26820569
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:58
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:78834-75-0)Ethyl 7-chloro-2-oxoheptanoate
Order Number:sfd4412
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com

Ethyl 7-chloro-2-oxoheptanoate Related Literature

Related Categories

78834-75-0 (Ethyl 7-chloro-2-oxoheptanoate) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:78834-75-0)西司他汀中间体
LE26820569
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:78834-75-0)Ethyl 7-chloro-2-oxoheptanoate
sfd4412
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email